Cas no 1806068-27-8 (4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid
• CAS No: 1806068-27-8
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4915018
• Update Time: 2025-05-20

4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-2-1-3(7(13)14)11-4(5(2)12)6(9)10/h1,6,12H,(H,13,14)
• InChI Key： DKXRHHJSXLJLTI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4

Additional information on 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1806068-27-8, known as 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 4-position, a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a carboxylic acid group at the 6-position of a pyridine ring. These functional groups endow the molecule with distinctive chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. The bromine atom at the 4-position plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets. Meanwhile, the difluoromethyl group at the 2-position contributes to the molecule's stability and lipophilicity, which are essential for drug bioavailability. The hydroxyl group at the 3-position and the carboxylic acid group at the 6-position further enhance the molecule's versatility by providing additional sites for chemical modification and interaction with biological systems.

One of the most promising applications of this compound lies in its potential as a building block for constructing more complex molecules with enhanced pharmacological activities. Researchers have demonstrated that 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid can be readily modified through various synthetic routes to introduce additional functional groups or to alter its structural features. For instance, recent advancements in click chemistry have enabled the efficient synthesis of derivatives with improved solubility and bioactivity. These derivatives have shown potential in targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role in drug discovery, 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid has also been explored for its applications in materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for solar cells and light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, making them suitable for use in high-performance electronic devices.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of bromine via electrophilic substitution, fluorination using fluorinating agents such as difluoroamine hydrochloride (DFA), and hydroxylation through oxidation reactions. The final step involves carboxylation to introduce the carboxylic acid group at the 6-position of the pyridine ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid has been evaluated for its biodegradability and environmental impact. Studies indicate that under aerobic conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, researchers have proposed strategies to enhance its biodegradability by introducing additional functional groups or modifying its structure to improve microbial uptake and enzymatic cleavage.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS No. 1806068-27-8) is a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for advancing research in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across these fields.